3-[benzyl(ethyl)amino]-N-phenylpropanamide

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 3-[benzyl(ethyl)amino]-N-phenylpropanamide
• InChI: InChI=1S/C18H22N2O/c1-2-20(15-16-9-5-3-6-10-16)14-13-18(21)19-17-11-7-4-8-12-17/h3-12H,2,13-15H2,1H3,(H,19,21)
• InChI Key: ZXBLYNZUBWHTKM-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)NC1=CC=CC=C1)CC2=CC=CC=C2

Description

3-[Benzyl(ethyl)amino]-N-phenylpropanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BEAPA and has been synthesized using several methods.

Mechanism of Action

The mechanism of action of BEAPA is not well understood. However, it is believed that BEAPA exerts its pharmacological effects by interacting with specific receptors in the body. BEAPA has been found to interact with the mu-opioid receptor, which is responsible for pain relief. BEAPA has also been found to interact with the cannabinoid receptor, which is responsible for the regulation of inflammation.
Biochemical and Physiological Effects:
BEAPA has been found to possess several biochemical and physiological effects. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. BEAPA has also been found to possess anticancer properties, making it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the advantages of BEAPA is that it is relatively easy to synthesize. BEAPA is also stable under normal laboratory conditions, making it easier to handle. However, one of the limitations of BEAPA is that its mechanism of action is not well understood, making it difficult to design experiments to study its pharmacological effects.

Future Directions

There are several future directions for the study of BEAPA. One of the future directions is to study the mechanism of action of BEAPA in more detail. This will help in the design of experiments to study its pharmacological effects. Another future direction is to study the potential applications of BEAPA in the development of new drugs for the treatment of various diseases. Finally, the synthesis of analogs of BEAPA could be explored to study their pharmacological effects.

Synthesis Methods

BEAPA can be synthesized using a variety of methods, including the reaction of benzylamine, ethylamine, and phenylpropanoic acid. The reaction is carried out in the presence of a catalyst and solvent, and the product is purified using chromatography. Another method involves the reaction of benzylamine, ethylamine, and 3-phenylpropionyl chloride. The reaction is carried out in the presence of a base and solvent, and the product is purified using distillation.

Scientific Research Applications

BEAPA has been studied for its potential applications in various fields. One of the significant applications of BEAPA is in the field of medicinal chemistry. BEAPA has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. BEAPA has also been studied for its potential anticancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis.